N-(4-ethylphenyl)-2-[(5-methyl-1H-benzimidazol-2-yl)thio]acetamide

• IUPAC Name: N-(4-ethylphenyl)-2-[(6-methyl-1H-benzimidazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C18H19N3OS/c1-3-13-5-7-14(8-6-13)19-17(22)11-23-18-20-15-9-4-12(2)10-16(15)21-18/h4-10H,3,11H2,1-2H3,(H,19,22)(H,20,21)
• InChI Key: QWYCSDVTEZWIJJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CSC2=NC3=C(N2)C=C(C=C3)C
• Molecular Formula: C18H19N3OS
• Molecular Weight: 325.4 g/mol

Description

N-(4-ethylphenyl)-2-[(5-methyl-1H-benzimidazol-2-yl)thio]acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the class of benzimidazole derivatives and has been explored for its various biological activities.

Mechanism of Action

The mechanism of action of N-(4-ethylphenyl)-2-[(5-methyl-1H-benzimidazol-2-yl)thio]acetamide is not fully understood. However, it is believed to exert its biological activities by inhibiting the growth of microorganisms and cancer cells through the disruption of their cellular processes.
Biochemical and Physiological Effects:
N-(4-ethylphenyl)-2-[(5-methyl-1H-benzimidazol-2-yl)thio]acetamide has been shown to exhibit various biochemical and physiological effects. It has been reported to inhibit the growth of various microorganisms, including bacteria and fungi. Additionally, it has been shown to induce apoptosis in cancer cells, leading to their death.

Advantages and Limitations for Lab Experiments

The advantages of using N-(4-ethylphenyl)-2-[(5-methyl-1H-benzimidazol-2-yl)thio]acetamide in lab experiments include its potent antimicrobial and anticancer properties. However, the limitations of using this compound include its limited solubility in water and its potential toxicity to normal cells.

Future Directions

There are several future directions for the research of N-(4-ethylphenyl)-2-[(5-methyl-1H-benzimidazol-2-yl)thio]acetamide. These include:
1. Investigating the potential of this compound as a therapeutic agent for the treatment of various microbial infections.
2. Exploring the use of this compound in combination with other drugs for the treatment of cancer.
3. Studying the mechanism of action of N-(4-ethylphenyl)-2-[(5-methyl-1H-benzimidazol-2-yl)thio]acetamide to better understand its biological activities.
4. Developing new synthesis methods to improve the yield and purity of this compound.
In conclusion, N-(4-ethylphenyl)-2-[(5-methyl-1H-benzimidazol-2-yl)thio]acetamide is a promising chemical compound that has shown potential for various therapeutic applications. Further research is needed to fully understand its mechanism of action and to explore its potential as a therapeutic agent.

Synthesis Methods

The synthesis of N-(4-ethylphenyl)-2-[(5-methyl-1H-benzimidazol-2-yl)thio]acetamide involves the condensation of 4-ethylphenylamine with 5-methyl-2-mercaptobenzimidazole in the presence of acetic anhydride. The product is then purified through recrystallization to obtain a pure form of the compound.

Scientific Research Applications

N-(4-ethylphenyl)-2-[(5-methyl-1H-benzimidazol-2-yl)thio]acetamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit various biological activities, including antimicrobial, antifungal, anti-inflammatory, and anticancer properties.